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Compound of Interest

Compound Name: Fto-IN-10

Cat. No.: B12370325 Get Quote

Disclaimer: This document provides a general safety and handling guide for Fto-IN-10 based

on available information for similar research chemicals. A specific Safety Data Sheet (SDS) for

Fto-IN-10 was not publicly available at the time of this writing. Researchers, scientists, and

drug development professionals must obtain the official SDS from the supplier,

MedchemExpress, prior to any handling, use, or disposal of this compound. The information

herein is intended to supplement, not replace, the supplier-provided SDS.

Immediate Safety and Hazard Information
Fto-IN-10 is a potent inhibitor of the human N6-methyladenosine demethylase FTO (fat mass-

and obesity-associated protein) with an IC50 of 4.5 μM.[1] It has been shown to induce DNA

damage and autophagic cell death in A549 cells.[1] Due to its biological activity and potential to

cause DNA damage, Fto-IN-10 should be handled with extreme caution as a potentially

hazardous compound. All personnel must be trained in the proper handling of potent

compounds and cytotoxic agents.

1.1. Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling Fto-
IN-10.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Eyes and Face
Safety Goggles and Face

Shield

Goggles must be splash-proof.

A face shield should be worn

over safety goggles when

handling larger quantities or

when there is a significant risk

of splashing.

Hands
Double Gloving with Chemical-

Resistant Gloves

An inner nitrile glove should be

worn, with an outer glove of a

more resistant material such

as neoprene or butyl rubber.

Gloves must be changed

immediately upon

contamination.

Body Disposable Lab Coat or Gown

A disposable, fluid-resistant lab

coat or gown with long sleeves

and tight-fitting cuffs is

required to prevent skin

contact.

Respiratory NIOSH-approved Respirator

For handling the solid

compound or preparing

solutions, a NIOSH-approved

N95 or higher-rated respirator

is mandatory to prevent

inhalation of airborne particles.

Feet
Closed-toe Shoes and Shoe

Covers

Sturdy, closed-toe shoes are

required. Disposable shoe

covers should be worn in

designated handling areas to

prevent the spread of

contamination.

1.2. Engineering Controls
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Control Measure Description and Purpose

Chemical Fume Hood

All handling of the solid Fto-IN-10 and

preparation of stock solutions must be

performed in a certified chemical fume hood to

minimize inhalation exposure.

Ventilation
The laboratory must be well-ventilated with a

minimum of 10-12 air changes per hour.

Eyewash Station and Safety Shower

An easily accessible and fully functional

eyewash station and safety shower are

mandatory in the immediate vicinity of the

handling area.

Operational Plan: Handling and Storage
2.1. Receiving and Unpacking

Upon receipt, inspect the package for any signs of damage or leakage.

If the package is compromised, do not open it. Contact the supplier and your institution's

Environmental Health and Safety (EHS) department immediately.

If the package is intact, transport it to the designated handling area within the laboratory.

Wear appropriate PPE (see Table 1) when opening the package and verifying the contents.

2.2. Preparation of Stock Solutions

All manipulations of the solid compound must be conducted in a chemical fume hood.

Use a dedicated set of non-sparking tools (e.g., spatulas, weighing paper) for handling Fto-
IN-10.

To prepare a stock solution, carefully weigh the required amount of Fto-IN-10 solid.

Slowly add the desired solvent (e.g., DMSO) to the solid to avoid splashing.
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Ensure the container is tightly sealed after preparation.

2.3. Storage

Storage Condition Temperature Duration Rationale

Solid Compound -20°C 1 month

To maintain chemical

stability and prevent

degradation.

Solid Compound -80°C 6 months

For long-term storage

to ensure compound

integrity.

Stock Solutions -20°C 1 month

To prevent

degradation of the

compound in solution.

Stock Solutions -80°C 6 months
For long-term storage

of solutions.

Store Fto-IN-10 in a clearly labeled, sealed container within a secondary container.

The storage location should be a designated, secure area with restricted access.

An inventory of the compound must be maintained, detailing the amount received, used, and

remaining.

Disposal Plan
All waste contaminated with Fto-IN-10 must be treated as hazardous chemical waste.

3.1. Waste Segregation and Collection

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weighing paper, and any

other solid materials should be collected in a dedicated, clearly labeled hazardous waste

container lined with a heavy-duty plastic bag.
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Liquid Waste: Unused stock solutions and contaminated solvents should be collected in a

sealed, leak-proof hazardous waste container. Do not mix with other chemical waste streams

unless compatibility has been confirmed.

Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in

a designated sharps container for hazardous chemical waste.

3.2. Decontamination

All surfaces and equipment that have come into contact with Fto-IN-10 must be

decontaminated.

A suitable decontamination solution (e.g., a 1:10 dilution of bleach, followed by a rinse with

70% ethanol and then deionized water) should be used.

All materials used for decontamination (e.g., paper towels) must be disposed of as

hazardous solid waste.

3.3. Final Disposal

All hazardous waste containers must be sealed and labeled in accordance with institutional

and local regulations.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not dispose of Fto-IN-10 down the drain or in regular trash.

Experimental Protocols and Visualizations
4.1. Conceptual Signaling Pathway of Fto-IN-10 Action

The following diagram illustrates a conceptual signaling pathway for the action of Fto-IN-10,

based on its known function as an FTO inhibitor and its downstream effects on DNA damage

and autophagy.
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Caption: Conceptual pathway of Fto-IN-10 action.

4.2. Experimental Workflow for Handling and Use

The following diagram outlines the standard workflow for a researcher handling Fto-IN-10 from

receipt to disposal.
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Caption: Standard laboratory workflow for Fto-IN-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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